Cas no 1217003-46-7 (N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-phenoxybenzamide hydrochloride)

• Product Name: N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-phenoxybenzamide hydrochloride
• CAS No: 1217003-46-7
• MF: C₂₄H₂₃Cl₂N₃O₂S
• MW: 488.429322481155
• CID: 5508055
• PubChem ID: 16808301
• Update Time: 2025-07-18

N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-phenoxybenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026679691
• N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-4-phenoxybenzamide hydrochloride
• 1217003-46-7
• N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-phenoxybenzamide;hydrochloride
• N-(6-CHLORO-1,3-BENZOTHIAZOL-2-YL)-N-[2-(DIMETHYLAMINO)ETHYL]-4-PHENOXYBENZAMIDE HYDROCHLORIDE
• F2018-0601
• N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-phenoxybenzamide hydrochloride

• Inchi： 1S/C24H22ClN3O2S.ClH/c1-27(2)14-15-28(24-26-21-13-10-18(25)16-22(21)31-24)23(29)17-8-11-20(12-9-17)30-19-6-4-3-5-7-19;/h3-13,16H,14-15H2,1-2H3;1H
• InChI Key： QJCOAPDEMZFOGT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(=N2)N(C(C1C=CC(=CC=1)OC1C=CC=CC=1)=O)CCN(C)C.Cl

Computed Properties

• Exact Mass: 487.0888035g/mol
• Monoisotopic Mass: 487.0888035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9Ų

Additional information on N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-phenoxybenzamide hydrochloride

Recent Advances in the Study of N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-phenoxybenzamide hydrochloride (CAS: 1217003-46-7)

N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-phenoxybenzamide hydrochloride (CAS: 1217003-46-7) is a small molecule compound that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This compound, often referred to in abbreviated form for convenience, belongs to a class of benzothiazole derivatives known for their diverse pharmacological activities. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Structural analysis reveals that the benzothiazole core, combined with the phenoxybenzamide moiety, contributes to its ability to interact with specific protein targets. The dimethylaminoethyl side chain further modulates its pharmacokinetic properties, influencing its distribution and metabolism in biological systems. These structural features collectively make it a versatile scaffold for designing novel therapeutic agents.

One of the key areas of investigation has been the compound's potential as an inhibitor of specific kinase pathways implicated in cancer progression. Preliminary in vitro studies have demonstrated its efficacy in suppressing the activity of certain oncogenic kinases, leading to reduced proliferation of cancer cell lines. These findings suggest that 1217003-46-7 could serve as a lead compound for developing targeted cancer therapies, particularly for malignancies resistant to current treatment modalities.

In addition to its anticancer properties, recent research has explored the compound's neuroprotective effects. Animal models of neurodegenerative diseases have shown promising results, with the compound demonstrating the ability to cross the blood-brain barrier and exert protective effects on neuronal cells. This dual functionality—targeting both cancer and neurodegenerative pathways—makes it a particularly interesting molecule for further pharmacological investigation.

The synthesis and optimization of 1217003-46-7 have also been areas of active research. Recent advancements in synthetic chemistry have enabled more efficient production of this compound, with improved yields and purity. These developments are crucial for facilitating larger-scale biological studies and potential clinical applications. Furthermore, structure-activity relationship (SAR) studies have identified key modifications that can enhance its potency and selectivity while minimizing off-target effects.

As research progresses, the safety profile of this compound is being carefully evaluated. Current toxicological studies indicate that it has an acceptable safety margin in preclinical models, though further investigation is needed to fully characterize its potential adverse effects. These ongoing studies will be critical for determining its suitability for human clinical trials and eventual therapeutic use.

In conclusion, N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-phenoxybenzamide hydrochloride represents a promising chemical entity with multiple potential therapeutic applications. Its unique structural features and demonstrated biological activities make it a valuable subject for continued research in the chemical and biomedical fields. Future studies will likely focus on optimizing its pharmacological properties and exploring its clinical potential across various disease areas.